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Introduction

Ethylenediamine dihydrochloride (CAS No: 333-18-6) is a stable, water-soluble salt of the
versatile organic compound ethylenediamine. Its bifunctional nature, stemming from the two
primary amine groups, makes it a valuable building block in the synthesis of a wide array of
chemical compounds, including pharmaceuticals, chelating agents, and corrosion inhibitors. A
thorough understanding of its physical properties is paramount for its effective application in
research, development, and quality control. This technical guide provides a comprehensive
overview of the core physical characteristics of ethylenediamine dihydrochloride, complete with
experimental methodologies and structured data for ease of reference.

Core Physical and Chemical Properties

Ethylenediamine dihydrochloride is a white to off-white crystalline solid that is known to be
hygroscopic.[1] It is highly soluble in water and has a high melting point, indicating its ionic
nature and the strong intermolecular forces present in its crystal lattice.

Quantitative Physical Properties

The key physical properties of ethylenediamine dihydrochloride are summarized in the table
below. These values represent a synthesis of data from various sources and should be
considered in the context of the experimental conditions under which they were determined.
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Property

Value

Notes

Molecular Formula

C2H10Cl2N2

Composed of an
ethylenediamine molecule and
two molecules of hydrogen

chloride.

Molecular Weight

133.02 g/mol

Calculated from the atomic
weights of its constituent

elements.[1]

Appearance

White to off-white crystalline

powder/solid

The crystalline nature is a key

characteristic.[1]

Melting Point

>300 °C (with decomposition)

Some sources indicate a
decomposition range of 188-
198 °C. The high melting point
is characteristic of an ionic salt.

Boiling Point

Decomposes

Not applicable as the
compound decomposes at
temperatures above its melting

point.

Density

1.46 g/cm?

This is the most commonly

cited value.[1]

Solubility in Water

300 g/L at 20 °C

Highly soluble in water due to

its ionic nature.[1]

pKai: ~6.85 - 7.5, pKaz: ~9.92

These values correspond to
the two protonated amine

groups of the

PKa Values -10.7 ethylenediammonium ion.[2]
The range reflects variations in
experimental conditions.
Tends to absorb moisture from

Hygroscopicity Hygroscopic the air, requiring storage in a

dry environment.[1]
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Crystal Structure

Ethylenediamine dihydrochloride possesses a monoclinic crystal structure. X-ray diffraction
studies have determined its space group to be P2i/c. The unit cell dimensions are reported as
a=4.44 A b=6.88 A, and c =9.97 A, with a B angle of 92°. In the solid state, the
ethylenediamine moiety adopts a trans conformation. The crystal structure is stabilized by a
network of N-H---Cl hydrogen bonds.

Spectroscopic Properties
Infrared (IR) Spectroscopy

The infrared spectrum of ethylenediamine dihydrochloride is characterized by the vibrational
modes of the ethylenediammonium dication. Key expected absorptions include:

N-H Stretching: Strong, broad bands in the region of 3200-2800 cm~1, characteristic of the
ammonium groups (-NHs*).

C-H Stretching: Absorptions in the 3000-2850 cm~1 range.

N-H Bending (Asymmetric and Symmetric): Bands around 1600-1500 cm~1.

C-N Stretching: Peaks in the fingerprint region, typically around 1200-1000 cm™1.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum of ethylenediamine dihydrochloride in a suitable deuterated solvent
(e.g., D20) would be expected to show a singlet for the four equivalent methylene protons (-
CHz2-). The protons on the nitrogen atoms will likely exchange with the deuterium in D20, often
resulting in their signal being broadened or absent. The chemical shift of the methylene protons
will be downfield compared to free ethylenediamine due to the deshielding effect of the
positively charged ammonium groups.

Experimental Protocols

The following sections detail generalized experimental methodologies for the determination of
the key physical properties of ethylenediamine dihydrochloride. These protocols are based on
standard laboratory techniques for the analysis of solid chemical compounds.
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Determination of Melting Point

The melting point of ethylenediamine dihydrochloride can be determined using a capillary

melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry ethylenediamine
dihydrochloride is packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

Heating: The sample is heated at a steady and slow rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting/decomposition point.

Observation: The temperature at which the first signs of melting or decomposition (e.qg.,
darkening, shrinking, or liquefaction) are observed is recorded as the onset of the melting
range. The temperature at which the substance is completely decomposed or liquefied is
recorded as the end of the range. Given that the substance decomposes, a distinct melting
point may not be observed.

Determination of Aqueous Solubility

The solubility of ethylenediamine dihydrochloride in water can be determined by preparing a

saturated solution and measuring its concentration.

Methodology:

Preparation of Saturated Solution: An excess amount of ethylenediamine dihydrochloride is
added to a known volume of deionized water in a sealed container.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer) at a constant
temperature (e.g., 20 °C) for a sufficient period to ensure equilibrium is reached (typically 24
hours).

Sample Withdrawal and Filtration: A sample of the supernatant is carefully withdrawn using a
syringe fitted with a filter to remove any undissolved solid.
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Concentration Determination: The concentration of ethylenediamine dihydrochloride in the
filtered saturated solution is determined. This can be achieved through various methods,
such as gravimetric analysis (evaporating the solvent and weighing the residue) or titration of
the chloride ions with a standardized silver nitrate solution.

Calculation: The solubility is expressed as grams of solute per 100 mL or per liter of solvent.

Determination of pKa Values by Potentiometric Titration

The pKa values of the two protonated amine groups in ethylenediamine dihydrochloride can be

determined by potentiometric titration with a strong base.

Methodology:

Sample Preparation: A precisely weighed amount of ethylenediamine dihydrochloride is
dissolved in a known volume of deionized water.

Titration Setup: The solution is placed in a beaker with a magnetic stirrer, and a calibrated
pH electrode is immersed in the solution.

Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,
known increments from a burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing
the system to equilibrate.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The curve will show two equivalence points corresponding to the deprotonation of the
two ammonium groups. The pKa values are determined from the pH at the half-equivalence
points.

Visualizations
Dissociation Pathway of Ethylenediamine
Dihydrochloride

The following diagram illustrates the stepwise dissociation of the ethylenediammonium dication

in an aqueous solution, which is the chemical species present when ethylenediamine
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dihydrochloride is dissolved in water.

H3N-+-CH2-CH2-NH3+ (aq) + H20 LSRN NERGED Moty ANTELNCT N ELfop o ML LB |5\ CL> CH2-NH2 (ag) + H30+

Click to download full resolution via product page

Caption: Stepwise dissociation of the ethylenediammonium ion in water.
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Safety and Handling

Ethylenediamine dihydrochloride is classified as harmful if swallowed and causes skin and eye
irritation. It may also cause an allergic skin reaction and respiratory irritation. Therefore,
appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this chemical. It should be stored in a tightly sealed container in
a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing
agents. As it is hygroscopic, care should be taken to minimize its exposure to atmospheric
moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Ethylenediamine Dihydrochloride | C2H10CI2N2 | CID 9521 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. webqc.org [webqgc.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethylenediamine Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198376#physical-properties-of-ethylenediamine-
dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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